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Compound of Interest

Compound Name: Pentaphene

Cat. No.: B1220037 Get Quote

Essential guidance for the safe handling and disposal of pentaphene, a high-molecular-weight

polycyclic aromatic hydrocarbon (PAH), is critical for ensuring laboratory safety and

environmental protection. While specific toxicological data for pentaphene is limited, its

structural similarity to other carcinogenic PAHs necessitates cautious handling and adherence

to stringent disposal protocols. This document provides a comprehensive overview of the

known properties of pentaphene, general safety precautions for PAHs, and a step-by-step

procedure for its proper disposal.

Immediate Safety and Logistical Information
Pentaphene, a yellow crystalline solid, belongs to the class of polycyclic aromatic

hydrocarbons (PAHs). Many compounds in this class are known or suspected to be

carcinogenic and mutagenic. Therefore, all contact with pentaphene should be minimized, and

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, must be worn at all times. All handling of solid pentaphene and its solutions should be

conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.

Quantitative Data on Pentaphene and Related PAHs
Due to the limited availability of specific safety data for pentaphene, the following table

includes information on pentaphene where available, supplemented with general occupational

exposure limits for PAHs as a class. Researchers should treat pentaphene with a level of

caution appropriate for carcinogenic PAHs.
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Property Value Source/Comment

Pentaphene Identifiers

CAS Number 222-93-5

Molecular Formula C22H14

Molecular Weight 278.35 g/mol

Physical Properties

Melting Point 257 °C

Boiling Point 356.16 °C (estimate)

Appearance Yellow crystalline solid

Toxicity and Carcinogenicity

Acute Toxicity (LD50/LC50) Data not available Treat as highly toxic.

Carcinogenicity (IARC, NTP)

Not specifically listed.

However, related PAHs like

Benzo[a]pyrene are classified

as Group 1 (carcinogenic to

humans) by IARC.[1][2]

Benzo[rst]pentaphene is a

suspected mutagen and may

cause cancer.

It is prudent to handle

pentaphene as a potential

carcinogen.

Occupational Exposure Limits

(for PAHs as Coal Tar Pitch

Volatiles)

OSHA PEL (8-hr TWA) 0.2 mg/m³ [3][4]

NIOSH REL (10-hr TWA) 0.1 mg/m³ [3]

ACGIH TLV (8-hr TWA) 0.2 mg/m³ [3]
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Experimental Protocols: Disposal of Pentaphene
Waste
The primary recommended method for the disposal of pentaphene and materials

contaminated with it is high-temperature incineration in a licensed hazardous waste facility.[5]

This ensures the complete destruction of the compound. For laboratories that generate small

quantities of pentaphene waste, the following step-by-step procedure should be followed.

Step 1: Waste Segregation and Collection
Designated Waste Container: All solid waste contaminated with pentaphene (e.g., gloves,

weighing paper, paper towels, contaminated silica gel) must be collected in a clearly labeled,

dedicated hazardous waste container. The container should be made of a material

compatible with organic solids and be sealable.

Labeling: The container must be labeled with "Hazardous Waste," the name "Pentaphene,"

and the approximate quantity. The date of initial waste accumulation should also be clearly

marked.

Liquid Waste: Solutions containing pentaphene should be collected in a separate, sealed,

and properly labeled container for liquid hazardous waste. Do not mix with other solvent

waste streams unless explicitly permitted by your institution's environmental health and

safety (EHS) office.

Step 2: Storage
Secondary Containment: The waste container should be stored in a secondary containment

bin within a designated and well-ventilated satellite accumulation area in the laboratory.

Incompatible Materials: Store pentaphene waste away from strong oxidizing agents.

Accumulation Time: Adhere to your institution's and local regulations regarding the maximum

allowable time for hazardous waste accumulation in the laboratory.

Step 3: Arranging for Disposal
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Contact EHS: Once the waste container is full or the maximum accumulation time is

reached, contact your institution's Environmental Health and Safety (EHS) department or a

certified hazardous waste disposal contractor to arrange for pickup.

Documentation: Complete all necessary waste disposal forms as required by your institution

and regulatory agencies.

Alternative Disposal Method: Chemical Oxidation (for
trace amounts, with caution)
For trace amounts of pentaphene, chemical oxidation can be considered, though it should only

be performed by personnel experienced with these procedures and with the approval of the

EHS office. This method is based on protocols for other PAHs.[5]

Reagent Preparation: Prepare an oxidizing solution, such as potassium permanganate in a

suitable solvent, under the guidance of your EHS department.

Reaction: In a chemical fume hood, carefully add the pentaphene-contaminated material to

the oxidizing solution. The reaction may be exothermic.

Neutralization and Disposal: Once the reaction is complete (as indicated by a color change

or cessation of reaction), the resulting mixture must be neutralized and disposed of as

hazardous waste according to institutional protocols.

Mandatory Visualization: Pentaphene Disposal
Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of pentaphene waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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